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Compound of Interest

Compound Name: Petroselaidyl methane sulfonate

Cat. No.: B15548458

Get Quote

Introduction

Petroselaidyl methane sulfonate is the methanesulfonate ester of petroselinic alcohol. It is

characterized by a long C18 alkyl chain containing a cis-double bond at the 6th position. While

direct experimental spectroscopic data for this specific compound is not readily available in

public databases, this guide provides a detailed overview of its expected spectroscopic

characteristics based on the analysis of structurally similar long-chain alkyl methanesulfonates.

This document is intended for researchers and professionals in the fields of chemistry and drug

development, offering a predictive guide to its NMR, IR, and MS data, along with generalized

experimental protocols for its characterization.

Chemical Structure
Petroselaidyl methane sulfonate is derived from petroselinic acid ((Z)-octadec-6-enoic acid).

The carboxylic acid is reduced to the corresponding alcohol (petroselinic alcohol or (Z)-

octadec-6-en-1-ol), which is then esterified with methanesulfonyl chloride to yield the final

product.
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The chemical structure is as follows:

CH₃(CH₂)₁₀CH=CH(CH₂)₄CH₂OSO₂CH₃

Predicted Spectroscopic Data
The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for Petroselaidyl methane sulfonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Data for Petroselaidyl Methane Sulfonate

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~5.35 m 2H -CH=CH-

~4.20 t 2H -CH₂-OSO₂-

~3.00 s 3H CH₃-SO₂-

~2.05 m 4H -CH₂-CH=CH-CH₂-

~1.75 p 2H -CH₂-CH₂-OSO₂-

~1.2-1.4 m 20H -(CH₂)₁₀-

~0.88 t 3H CH₃-CH₂-

Table 2: Predicted ¹³C NMR Data for Petroselaidyl Methane Sulfonate
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Chemical Shift (ppm) Assignment

~130 -CH=CH-

~70 -CH₂-OSO₂-

~37 CH₃-SO₂-

~32 -CH₂- (alpha to CH₃)

~29-30 -(CH₂)n- (bulk methylene)

~27 -CH₂-CH=

~25 -CH₂-CH₂-OSO₂-

~22 -CH₂-CH₃

~14 CH₃-CH₂-

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands for Petroselaidyl Methane Sulfonate

Wavenumber (cm⁻¹) Intensity Assignment

~3005 Medium =C-H stretch (alkene)

2925, 2855 Strong C-H stretch (alkane)

~1655 Weak C=C stretch (cis-alkene)

1465 Medium C-H bend (alkane)

1350, 1175 Strong
S=O asymmetric and

symmetric stretch (sulfonate)

~970 Medium S-O-C stretch

Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Data for Petroselaidyl Methane Sulfonate
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m/z Ion Fragmentation Pathway

[M+Na]⁺ Molecular Ion + Sodium
Parent molecule with sodium

adduct

[M-CH₃SO₃]⁺ [C₁₈H₃₅]⁺
Loss of the methanesulfonate

group

97 [CH₃SO₄]⁻
Methanesulfonate anion (in

negative ion mode)

Various Alkyl fragments Cleavage along the alkyl chain

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data for a long-chain

alkyl methanesulfonate like Petroselaidyl methane sulfonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in about 0.6

mL of a deuterated solvent (e.g., CDCl₃). Add a small amount of tetramethylsilane (TMS) as

an internal standard (0 ppm).

Instrumentation: Use a high-resolution NMR spectrometer, typically operating at a frequency

of 400 MHz or higher for ¹H NMR.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters: spectral width of 12-16 ppm, pulse angle of 30-45 degrees, relaxation

delay of 1-2 seconds, and a sufficient number of scans (e.g., 16-64) to achieve a good

signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.
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Typical parameters: spectral width of 200-220 ppm, pulse angle of 45 degrees, relaxation

delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower

natural abundance of ¹³C.

Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate

software. This involves Fourier transformation, phase correction, baseline correction, and

integration of the signals.

Infrared (IR) Spectroscopy
Sample Preparation:

Neat Liquid: If the sample is a liquid, a thin film can be prepared between two salt plates

(e.g., NaCl or KBr).

Solid: If the sample is a solid, prepare a KBr pellet by grinding a small amount of the

sample with dry KBr powder and pressing it into a transparent disk.

ATR: Alternatively, use an Attenuated Total Reflectance (ATR) accessory, which requires

placing a small amount of the sample directly on the ATR crystal.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Acquisition:

Record a background spectrum of the empty sample holder (or clean ATR crystal).

Record the sample spectrum over a typical range of 4000-400 cm⁻¹.

Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

Data Processing: The software automatically subtracts the background spectrum from the

sample spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Sample Preparation: Dissolve a small amount of the sample (typically <1 mg/mL) in a

suitable solvent (e.g., methanol, acetonitrile, or a mixture with water).
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Instrumentation: Use a mass spectrometer equipped with an appropriate ionization source.

Electrospray ionization (ESI) is well-suited for this type of molecule.

Acquisition:

Introduce the sample solution into the ion source via direct infusion or through a liquid

chromatography (LC) system.

Acquire mass spectra in both positive and negative ion modes.

For positive ion mode, look for the protonated molecule [M+H]⁺ or adducts like [M+Na]⁺.

For negative ion mode, look for the deprotonated molecule [M-H]⁻ or characteristic

fragment ions.

To obtain fragmentation patterns for structural elucidation, perform tandem mass

spectrometry (MS/MS) by selecting the parent ion and subjecting it to collision-induced

dissociation (CID).

Data Analysis: Analyze the resulting mass spectra to determine the molecular weight and

identify characteristic fragment ions that confirm the structure.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the complete spectroscopic

characterization of a novel compound like Petroselaidyl methane sulfonate.
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Workflow for Spectroscopic Characterization

Sample Preparation

Spectroscopic Analysis

Data Interpretation

Synthesis & Purification of
Petroselaidyl Methane Sulfonate

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

(ESI-MS, MS/MS)

Structural Elucidation

Final Report & Data Archiving

Click to download full resolution via product page

Caption: A flowchart illustrating the process of synthesizing, analyzing, and characterizing a

chemical compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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